Cas no 1391204-04-8 (1-3-methoxy-4-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-3-methoxy-4-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1391204-04-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD22531117
• CID: 5581191
• PubChem ID: 84786513
• Update Time: 2023-11-24

1-3-methoxy-4-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1931279
• 1391204-04-8
• 1-[3-methoxy-4-(trifluoromethyl)phenyl]ethan-1-amine
• 1-3-methoxy-4-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD22531117
• Inchi： 1S/C10H12F3NO/c1-6(14)7-3-4-8(10(11,12)13)9(5-7)15-2/h3-6H,14H2,1-2H3
• InChI Key： LVMDDQVPDGHNDS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C(C)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų